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Compound of Interest

Compound Name: L-736380

Cat. No.: B1674059

Audience: Researchers, scientists, and drug development professionals.

Introduction: L-736380 is a potent and selective non-peptide antagonist of the cholecystokinin
B (CCK-B) receptor. Accurate and consistent preparation of L-736380 stock solutions is crucial
for reliable experimental results in neuroscience, gastrointestinal, and psychiatric disorder
research. This document provides a detailed protocol for the preparation, storage, and handling
of L-736380 stock solutions.

Chemical and Physical Properties

A summary of the key quantitative data for L-736380 is presented in the table below for easy
reference.

Property Value

Molecular Weight 487.57 g/mol [1]
Chemical Formula C25H29N902[1]
Appearance Solid

Purity >98% (typical)
Solubility Soluble in DMSO

Short-term (days to weeks): 0 - 4°C; Long-term
(months to years): -20°C[1]

Storage Conditions
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Experimental Protocol: Preparation of a 10 mM L-
736380 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of L-736380 in dimethyl
sulfoxide (DMSO).

Materials:

e L-736380 powder

e Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

o Calibrated analytical balance

 Sterile microcentrifuge tubes or vials

» Pipettes and sterile filter tips

o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

» Acclimatization: Before opening, allow the vial of L-736380 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture onto the
compound.

e Mass Calculation: To prepare a 10 mM stock solution, the required mass of L-736380 is
calculated using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L x 0.001 L x
487.57 g/mol = 4.8757 mg

e Weighing: Carefully weigh out the calculated amount of L-736380 powder using a calibrated
analytical balance in a chemical fume hood. Transfer the powder to a sterile microcentrifuge
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tube or vial.

e Solvent Addition: Add the desired volume of DMSO to the tube containing the L-736380
powder. For the example above, add 1 mL of DMSO.

 Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the compound is
completely dissolved. Gentle warming in a water bath (25-37°C) can aid in dissolution if
necessary. Visually inspect the solution to ensure there are no undissolved particulates.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.

o For short-term storage (days to weeks), store the aliquots at 0 - 4°C.[1]
o For long-term storage (months to years), store the aliquots at -20°C.[1]
o Protect the stock solution from light.

Working Dilutions:

To prepare working solutions for your experiments, dilute the 10 mM stock solution in the
appropriate aqueous buffer or cell culture medium. It is important to note that the final
concentration of DMSO in the assay should be kept low (typically <0.1%) to avoid solvent-
induced effects. Perform serial dilutions to achieve the desired final concentration.

Visualizations
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Caption: Signaling pathway of the CCK-B receptor and the inhibitory action of L-736380.

Experimental Workflow
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Caption: Workflow for the preparation of L-736380 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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736380 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674059#how-to-prepare-I-736380-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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